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Compound of Interest

Compound Name: 2-Bromoethyl 4-nitrobenzoate

CAS No.: 23574-40-5

Cat. No.: B8729980

Get Quote

Executive Technical Summary
2-Bromoethyl 4-nitrobenzoate is a bifunctional intermediate widely used in the synthesis of

pharmaceutical agents and functional materials.[3] Its structure comprises a lipophilic 4-

nitrobenzoate core attached to a reactive 2-bromoethyl chain.

Chemical Identity:

IUPAC Name: 2-bromoethyl 4-nitrobenzoate[1][4]

CAS Number: 23574-40-5[1][2]

Molecular Formula: C

H

BrNO

[4]
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Molecular Weight: 274.07 g/mol

Key Functional Groups: Nitro (polar, electron-withdrawing), Ester (H-bond acceptor), Alkyl

Bromide (electrophilic, lipophilic).[3]

Solubility Behavior: The compound exhibits a "push-pull" solubility profile.[3] The aromatic nitro

group and ester linkage impart polarity, making it soluble in aprotic polar solvents (e.g., DMF,

Acetone). However, the hydrophobic aromatic ring and the alkyl chain limit its solubility in water.

This specific amphiphilicity makes ethanol/water systems the thermodynamic gold standard for

recrystallization.

Thermodynamic Framework & Solvent
Interactions[5]
Understanding the solubility of 2-bromoethyl 4-nitrobenzoate requires analyzing the solute-

solvent intermolecular forces. The dissolution process is governed by the balance between the

crystal lattice energy of the solid and the solvation enthalpy.

Theoretical Grounding: The "Like Dissolves Like" Matrix
The following table categorizes solvents based on their interaction mechanism with 2-
bromoethyl 4-nitrobenzoate.
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Solvent Class
Representative
Solvents

Interaction
Mechanism

Solubility
Prediction

Application

Polar Aprotic
DMF, DMSO,

Acetone

Dipole-dipole

interactions;

solvation of the

nitro group.

High (>100

mg/mL)

Reaction

medium (S

2 substitutions)

Chlorinated

Dichloromethane

(DCM),

Chloroform

Dispersion forces

+ weak dipole

interactions.

High
Extraction /

Chromatography

Polar Protic
Ethanol,

Methanol

Hydrogen

bonding (solvent

donor to ester

acceptor).

Moderate (Temp.

dependent)

Recrystallization

(High in hot, low

in cold)

Non-Polar
Hexane,

Heptane

Weak London

dispersion

forces.

Low / Insoluble
Washing /

Precipitation

Aqueous Water
Hydrophobic

effect dominates.

Insoluble (<0.1

mg/mL)
Anti-solvent

Thermodynamic Modeling
For precise process engineering, the temperature dependence of solubility is modeled using

the Modified Apelblat Equation (Eq. 1), which correlates mole fraction solubility (

) with temperature (

):

A, B, C: Empirical constants derived from experimental data.

Utility: This model accurately predicts solubility curves for nitrobenzoate derivatives in pure

and binary solvent systems, essential for designing cooling crystallization cycles.

Experimental Protocol: Determination of Solubility
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Standardized Isothermal Saturation Method

To ensure data integrity (E-E-A-T), the following self-validating protocol is recommended for

determining the precise solubility of 2-bromoethyl 4-nitrobenzoate in any target solvent.

Phase 1: Saturation Equilibrium
Preparation: Add excess 2-bromoethyl 4-nitrobenzoate solid to 10 mL of the target solvent

in a jacketed glass vessel.

Temperature Control: Connect the vessel to a thermostatic water bath (accuracy

0.05 K).

Agitation: Stir continuously using a magnetic stirrer at 400 rpm for 24 hours.

Validation Check: Ensure solid phase is always visible. If the solid dissolves completely,

add more.

Phase 2: Sampling & Analysis
Settling: Stop stirring and allow the suspension to settle for 2 hours at the target

temperature.

Filtration: Withdraw the supernatant using a pre-heated syringe equipped with a 0.45

m PTFE filter (to prevent precipitation during transfer).

Quantification (HPLC-UV):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Acetonitrile : Water (60:40 v/v).

Detection: UV at 254 nm (targeting the nitrobenzene chromophore).

Calculation: Determine concentration using a pre-established calibration curve (

).
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Workflow Visualization
The following diagram illustrates the logical flow of the solubility determination process,

ensuring reproducibility.
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 Isothermal Transfer Dilution
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Calculate Mole Fraction (x) Next Temp Point

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the isothermal saturation method to determine solubility.

Practical Applications: Purification & Synthesis[6]
Recrystallization Strategy
The most critical application of solubility data is purification. 2-Bromoethyl 4-nitrobenzoate is

typically synthesized from 4-nitrobenzoyl chloride and 2-bromoethanol.[3] The crude product

often contains unreacted acid or alcohol.

Recommended Solvent System: Ethanol / Water (9:1)

Dissolution: Dissolve crude solid in boiling ethanol (approx. 78°C). High solubility allows

minimal solvent use.

Anti-solvent Addition: Slowly add water (poor solvent) until a faint turbidity persists.

Cooling: Allow the solution to cool slowly to room temperature, then to 4°C.

Mechanism: The hydrophobic aromatic ester precipitates as pure crystals, while polar

impurities (salts, unreacted acid) remain in the aqueous-alcoholic mother liquor.

Reaction Solvent Selection
For nucleophilic substitution reactions (replacing the -Br group):
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Recommended: Acetone or Acetonitrile.

Reasoning: High solubility of the substrate combined with the ability to solvate nucleophiles

(e.g., NaI, NaN

) enhances reaction kinetics (Finkelstein reaction conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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